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Compound Name: delta-2-Ceftazidime

Cat. No.: B193858

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals

Introduction

Delta-2-Ceftazidime (A%-Ceftazidime) is a primary degradation product of Ceftazidime, a third-
generation cephalosporin antibiotic. It is an inactive isomer formed through the migration of the
double bond within the dihydrothiazine ring of the Ceftazidime core structure.[1] The presence
of delta-2-Ceftazidime is a critical quality attribute for Ceftazidime drug products, as its
formation signifies a loss of potency and potential for other degradation pathways. This guide
provides a comprehensive overview of the chemical properties, formation, and analytical
methodologies related to delta-2-Ceftazidime.

Chemical and Physical Properties

Delta-2-Ceftazidime shares the same molecular formula and weight as its parent compound,
Ceftazidime, but differs in its chemical structure and biological activity. The key
physicochemical properties are summarized in the table below.
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Property Value Source(s)

(6R,7R)-7-[[(2Z2)-2-(2-amino-
1,3-thiazol-4-yl)-2-(2-
carboxypropan-2-

IUPAC Name onxy|mlno?écety.l]amlno]-S- e
0xo0-3-(pyridin-1-ium-1-
ylmethyl)-5-thia-1-
azabicyclo[4.2.0]oct-3-ene-2-

carboxylate

A2-Ceftazidime, Ceftazidime

Synonyms Impurity A (EP) ]
CAS Number 1000980-60-8 [11[4]
Molecular Formula C22H22N607S2 [2][4]
Molecular Weight 546.58 g/mol [4]
Appearance Off-White to Light Brown Solid [1]
Biological Activity Antibacterially inactive [1]

Formation and Degradation Pathway

The formation of delta-2-Ceftazidime from Ceftazidime is a result of an isomerization reaction
involving the rearrangement of the double bond from the delta-3 (A3) to the delta-2 (A2) position
within the cephem nucleus.[1] This transformation is a significant degradation pathway that
compromises the integrity and efficacy of the active pharmaceutical ingredient.

The degradation of Ceftazidime is influenced by several factors, including pH, temperature, and
light. Studies have shown that Ceftazidime is susceptible to degradation in aqueous solutions
under acidic, basic, and neutral conditions.[5][6] The isomerization to delta-2-Ceftazidime is a
key event in this degradation cascade, which can be followed by other reactions such as
hydrolysis of the beta-lactam ring and epimerization at C-6 or C-7.[5][6]
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Isomerization of Ceftazidime to Delta-2-Ceftazidime

Degradation Conditions
(e.g., pH, Temperature, Light)
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Caption: Isomerization pathway of active Ceftazidime to its inactive delta-2 isomer.

Experimental Protocols: Analytical Methodologies

The separation and quantification of delta-2-Ceftazidime from the parent drug and other
impurities are primarily achieved by High-Performance Liquid Chromatography (HPLC). The
structural similarity between the isomers presents an analytical challenge, necessitating the
development of stability-indicating HPLC methods.

Representative HPLC Method

The following table summarizes typical parameters for an HPLC method for the analysis of
Ceftazidime and its impurities, including delta-2-Ceftazidime. It is important to note that
specific parameters may vary and require optimization depending on the analytical
instrumentation and specific sample matrix.
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Parameter Typical Value/Condition

Source(s)

C18 (e.g., 250 mm x 4.6 mm, 5

Column [71[8]
Hm)
Aqueous buffer (e.g.,
Mobile Phase A phosphate or ammonium [7]
acetate)
Mobile Phase B Acetonitrile [7]
Elution Mode Gradient or Isocratic [7]
Flow Rate 1.0 - 1.5 mL/min [7]
Detection Wavelength 254 - 255 nm [1107]
Column Temperature 35°C [71[8]

Note: The development of a stability-indicating method should involve forced degradation

studies to ensure that all significant degradation products are adequately resolved from

Ceftazidime and each other.
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General Experimental Workflow for Delta-2-Ceftazidime Analysis
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Caption: A generalized workflow for the analysis of delta-2-Ceftazidime in a Ceftazidime
sample.

Signaling Pathways

The request for diagrams of signaling pathways involving delta-2-Ceftazidime is not
applicable. As an antibacterially inactive degradation product, delta-2-Ceftazidime is not
known to interact with biological targets in a manner that would initiate or modulate cellular
signaling pathways. Its significance lies in being an indicator of the chemical stability and purity
of the active pharmaceutical ingredient, Ceftazidime, rather than having any pharmacological
effect of its own.

Conclusion

Delta-2-Ceftazidime is a critical impurity of Ceftazidime that serves as an important indicator of
drug product stability. Its formation through isomerization leads to a loss of antibacterial activity.
Robust analytical methods, primarily HPLC, are essential for the monitoring and control of this
impurity in pharmaceutical formulations. A thorough understanding of the degradation pathways
of Ceftazidime is crucial for the development of stable formulations and for ensuring the safety
and efficacy of this important antibiotic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.ptfarm.pl/pub/File/Acta_Poloniae/1998/4/275.pdf
https://www.researchgate.net/publication/5414975_Determination_of_ceftazidime_and_impurities_using_high_performance_liquid_chromatography
https://pubmed.ncbi.nlm.nih.gov/18438029/
https://pubmed.ncbi.nlm.nih.gov/18438029/
https://www.benchchem.com/product/b193858#what-is-delta-2-ceftazidime
https://www.benchchem.com/product/b193858#what-is-delta-2-ceftazidime
https://www.benchchem.com/product/b193858#what-is-delta-2-ceftazidime
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b193858?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

